Cas no 1256482-24-2 (2-(2-chloro-5-fluorophenyl)acetaldehyde)

• Product Name: 2-(2-chloro-5-fluorophenyl)acetaldehyde
• CAS No: 1256482-24-2
• MF: C₈H₆ClFO
• MW: 172.584044933319
• MDL: MFCD11553556
• CID: 4770269
• PubChem ID: 55274755
• Update Time: 2026-02-26

2-(2-chloro-5-fluorophenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-5-fluorophenyl)acetaldehyde
• 2-(2-chloro-5-fluorophenyl)acetaldehyde

• MDL： MFCD11553556
• Inchi： 1S/C8H6ClFO/c9-8-2-1-7(10)5-6(8)3-4-11/h1-2,4-5H,3H2
• InChI Key： LQFUQHXZMCTNCP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CC=O)F

Computed Properties

• Exact Mass: 172.0091207g/mol
• Monoisotopic Mass: 172.0091207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(2-chloro-5-fluorophenyl)acetaldehyde

Introduction to 2-(2-chloro-5-fluorophenyl)acetaldehyde (CAS No. 1256482-24-2)

2-(2-chloro-5-fluorophenyl)acetaldehyde, also known by its CAS number 1256482-24-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloro and a fluoro substituent on the phenyl ring, along with an aldehyde functional group. These structural features contribute to its potential applications in various chemical and biological processes.

The chemical formula of 2-(2-chloro-5-fluorophenyl)acetaldehyde is C₉H₇ClFO, and it has a molecular weight of approximately 187.60 g/mol. The compound's physical properties, such as its melting point, boiling point, and solubility, are crucial for its handling and application in laboratory settings. Recent studies have shown that this compound exhibits interesting reactivity and stability characteristics, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of medicinal chemistry, 2-(2-chloro-5-fluorophenyl)acetaldehyde has been explored for its potential as a building block in the development of novel drugs. The presence of the chloro and fluoro substituents on the phenyl ring can influence the compound's pharmacological properties, such as its binding affinity to specific receptors or enzymes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound showed promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent.

Beyond its medicinal applications, 2-(2-chloro-5-fluorophenyl)acetaldehyde has also been investigated for its role in organic synthesis. The aldehyde functional group provides a reactive site for various chemical transformations, including condensation reactions, oxidation, and reduction processes. Researchers have utilized this compound as a starting material to synthesize a range of bioactive molecules, such as flavonoids and other natural products. A notable example is the synthesis of a novel class of antifungal agents, which was described in a 2020 publication in Organic Letters.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 2-(2-chloro-5-fluorophenyl)acetaldehyde are limited but ongoing. Preliminary data suggest that this compound may have low environmental persistence and moderate toxicity to aquatic organisms. However, further research is needed to fully understand its ecological impact and to develop strategies for safe disposal and handling.

In conclusion, 2-(2-chloro-5-fluorophenyl)acetaldehyde (CAS No. 1256482-24-2) is a multifaceted compound with diverse applications in medicinal chemistry, organic synthesis, and potentially environmental science. Its unique structural features make it an attractive candidate for further investigation and development into novel therapeutic agents and bioactive molecules. As research continues to advance, the full potential of this compound is likely to be realized.